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Compound of Interest

Compound Name: 2-Chloro-5-nitroaniline

Cat. No.: B146338 Get Quote

An In-depth Technical Guide to 2-Chloro-5-nitroaniline

Introduction
2-Chloro-5-nitroaniline, with the CAS number 6283-25-6, is an aromatic amine compound

characterized by a benzene ring substituted with a chlorine atom, a nitro group, and an amino

group.[1][2] It typically appears as a yellow to light brown crystalline powder.[1] This compound

is not naturally occurring and is produced through industrial chemical synthesis.[1] It serves as

a crucial intermediate in the manufacturing of various organic products, including dyes,

pigments, agrochemicals, and active pharmaceutical ingredients.[1][3][4] In the field of

medicinal chemistry, it is utilized as a building block for synthesizing compounds with potential

antimicrobial and antifungal properties.[1]

Physical Properties
The physical characteristics of 2-Chloro-5-nitroaniline are summarized in the table below,

providing a comprehensive overview of its properties under various conditions.
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Property Value

Molecular Formula C₆H₅ClN₂O₂

Molecular Weight 172.57 g/mol [2][5][6]

Appearance
Light yellow to amber to dark green

powder/crystal[3][6]

Melting Point 118-121 °C[1][6][7]

Boiling Point 314.6 °C at 760 mmHg[1]

Density 1.494 g/cm³[1]

Solubility
Soluble in Acetone, Ether, Ethanol.[5] Limited

information on water solubility.

Flash Point 144.1 °C[1]

Vapor Pressure 4.85 x 10⁻⁴ mmHg at 25 °C (estimated)[1]

Refractive Index 1.646[1]

Chemical Properties
The chemical identifiers and key chemical properties of 2-Chloro-5-nitroaniline are detailed in

the following table. These identifiers are essential for regulatory compliance, database

searches, and chemical synthesis planning.
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Identifier Value

IUPAC Name 2-chloro-5-nitroaniline[2][8]

CAS Number 6283-25-6[2][7]

EINECS 228-498-7[1]

SMILES NC1=C(Cl)C=CC(=C1)N(=O)=O[2]

InChI
InChI=1S/C6H5ClN2O2/c7-5-2-1-4(9(10)11)3-

6(5)8/h1-3H,8H2[9]

InChIKey KWIXNFOTNVKIGM-UHFFFAOYSA-N[2][9]

Polar Surface Area (PSA) 71.84 Å²[1]

LogP 2.93480[1]

Spectral Data
Spectral data is fundamental for the structural elucidation and confirmation of 2-Chloro-5-
nitroaniline.

Spectral Data Type Key Features

¹H NMR

A singlet peak at 4.42 ppm is attributed to the

NH₂ group. Multiplet signals between 7.27 and

7.61 ppm are ascribed to the CH bonds in

different environments.[4]

¹³C NMR

Peaks at 147.5, 143.68, 129.92, and 125.26

ppm are due to aromatic carbons and C=C

bonds. Peaks near 113.28 and 109.72 ppm are

indexed to nitriles.[4]

Crystal Structure

Single-crystal X-ray diffraction analysis indicates

a monoclinic crystal structure with the space

group P21/c.[4][10]
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Reactivity and Stability
Stability: 2-Chloro-5-nitroaniline is stable under normal storage conditions.[7] It should be

stored in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Reactivity:

Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, strong

bases, acid anhydrides, and acid chlorides.[7]

Hazardous Decomposition Products: Upon decomposition, it may emit nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas.[7]

Hazardous Polymerization: No information available, but it is not expected to occur.[7]

Experimental Protocols
Synthesis of 5-Chloro-2-nitroaniline
A common method for the synthesis of the related isomer, 5-Chloro-2-nitroaniline, involves the

amination of 2,4-dichloronitrobenzene. While this protocol is for an isomer, it illustrates a typical

synthetic approach for such compounds.

Materials:

2,4-dichloronitrobenzene

Toluene

Liquid ammonia

Water

Methanol

Procedure:

Add 2.46 mol of 2,4-dichloronitrobenzene and 7.72 mol of toluene to a 3 L autoclave.[11]
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Seal the autoclave and replace the internal atmosphere with nitrogen.[11]

Introduce 14.1 mol of liquid ammonia into the autoclave.[11]

Heat the mixture to 160°C and maintain the reaction for 8 hours.[11]

Cool the autoclave to 40°C and vent the excess ammonia.[11]

Open the autoclave and transfer the resulting solid-liquid mixture into 800 mL of water.[11]

Continue cooling the mixture to 10°C and then filter to collect the solid product.[11]

Wash the filter cake with water, followed by stirring and re-filtering.[11]

Purify the obtained solid by recrystallization from methanol to yield the final product.[11]

Purification
The crude product from the synthesis is typically purified by recrystallization.[11] Methanol is a

commonly used solvent for this purpose.[11] Silica gel column chromatography, with an eluent

such as a petroleum ether/ethyl acetate mixture, can also be employed for purification.[12]

Analysis
The identity and purity of the synthesized 2-Chloro-5-nitroaniline can be confirmed using

various analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight of the compound.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the presence of functional

groups.[4]

X-ray Diffraction (XRD): To confirm the crystal structure of the solid material.[4]

Visualizations
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Synthesis Workflow

Reactants

Reaction Process Work-up & Purification
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Caption: A flowchart illustrating the synthesis of 5-Chloro-2-nitroaniline.

Logical Relationship of Properties

Physical Properties Chemical Properties

Applications

2-Chloro-5-nitroaniline

Yellow Crystalline Solid Melting Point: 118-121°C Soluble in Organic Solvents Aromatic Amine Stable under Normal Conditions

Reactive Amino and Nitro Groups

Dye Intermediate Pharmaceutical Intermediate Agrochemical Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b146338?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Interrelation of properties and applications for 2-Chloro-5-nitroaniline.

Safety Information
2-Chloro-5-nitroaniline is considered a hazardous chemical.[7]

Toxicity: It is classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[7][13]

Target Organs: May cause damage to the blood and hematopoietic system through

prolonged or repeated exposure.[7]

Handling: Handle in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[13][14]

Avoid breathing dust and prevent contact with skin and eyes.[7][13]

Environmental Hazards: The substance is toxic to aquatic life with long-lasting effects.[13]

Conclusion
2-Chloro-5-nitroaniline is a synthetically produced chemical with significant industrial

importance, particularly as an intermediate in the synthesis of dyes and pharmaceuticals.[1][3]

Its physical and chemical properties, including its reactivity profile, are well-documented,

allowing for its effective use in various chemical processes. A thorough understanding of its

characteristics, coupled with strict adherence to safety protocols, is essential for its handling

and application in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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